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Compound of Interest

Compound Name: WAY 316606 hydrochloride

Cat. No.: B10764141

These application notes provide detailed information and protocols for the in vivo use of WAY-
316606, a potent inhibitor of Secreted Frizzled-Related Protein 1 (SFRP-1). The primary
application detailed is for a murine model of osteoporosis, with additional context provided for
its investigation in hair growth studies.

Introduction

WAY-316606 is a small molecule inhibitor of sSFRP-1, a negative regulator of the canonical Wnt/
-catenin signaling pathway. By binding to sSFRP-1, WAY-316606 prevents its interaction with
whnt ligands, thereby allowing Wnt to bind to its Frizzled (FZD) and LRP5/6 co-receptors. This
activation of the Wnt pathway leads to the stabilization and nuclear translocation of (3-catenin,
which in turn modulates gene transcription to promote processes such as bone formation and
hair follicle development.[1] Originally developed for the treatment of osteoporosis, WAY-
316606 has also garnered significant interest for its potential to treat hair loss disorders.[2][3]

Mechanism of Action: Wnt/f3-Catenin Signaling

The canonical Wnt signaling pathway is crucial for a multitude of cellular processes, including
proliferation, differentiation, and tissue homeostasis. In the absence of a Wnt signal, a
destruction complex composed of Axin, APC, CK1, and GSK3[ phosphorylates -catenin,
targeting it for ubiquitination and subsequent proteasomal degradation. The binding of Wnt to
its receptors disrupts this destruction complex, leading to the accumulation of B-catenin in the
cytoplasm and its translocation to the nucleus. There, it partners with TCF/LEF transcription
factors to activate the expression of Wnt target genes. sFRP-1 acts as an antagonist by
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sequestering Wnt ligands, thus inhibiting this signaling cascade. WAY-316606 functions by
inhibiting sFRP-1, thereby promoting Wnt signaling.
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- Sham
- OVX + Vehicle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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